Cas no 877149-08-1 (4-bromo-2-methoxy-6-methyl-benzoic acid)

• Product Name: 4-bromo-2-methoxy-6-methyl-benzoic acid
• CAS No: 877149-08-1
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• MDL: MFCD19105198
• CID: 1029607
• Update Time: 2025-06-22

4-bromo-2-methoxy-6-methyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-methoxy-6-methylbenzoic acid
• RLDCUIJIUVPBBV-UHFFFAOYSA-N
• FCH1349291
• EN001457
• 4-bromo-2-methoxy-6-methyl-benzoic acid
• AX8215552

• MDL： MFCD19105198
• Inchi： 1S/C9H9BrO3/c1-5-3-6(10)4-7(13-2)8(5)9(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key： RLDCUIJIUVPBBV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(=O)O)=C(C)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 4-bromo-2-methoxy-6-methyl-benzoic acid

Introduction to 4-bromo-2-methoxy-6-methyl-benzoic acid (CAS No. 877149-08-1)

4-bromo-2-methoxy-6-methyl-benzoic acid, identified by its Chemical Abstracts Service (CAS) number 877149-08-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This benzoic acid derivative features a unique structural configuration, incorporating a bromine atom at the 4-position, a methoxy group at the 2-position, and a methyl group at the 6-position. Such structural attributes make it a versatile intermediate in synthetic chemistry, particularly in the development of biologically active molecules.

The compound’s significance stems from its potential applications in drug discovery and molecular pharmacology. The presence of both bromine and methoxy substituents enhances its reactivity, making it a valuable building block for constructing more complex pharmacophores. In recent years, there has been growing interest in benzoic acid derivatives due to their demonstrated efficacy in various therapeutic contexts. For instance, modifications of the benzoic acid scaffold have been explored in the design of anti-inflammatory, antimicrobial, and anticancer agents.

One of the most compelling aspects of 4-bromo-2-methoxy-6-methyl-benzoic acid is its role as a precursor in the synthesis of more intricate molecules. The bromine substituent, in particular, allows for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing carbon-carbon bonds essential for drug development. Similarly, the methoxy group can be oxidized or reduced to introduce additional functional diversity. These chemical properties make it an attractive candidate for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry have further highlighted the utility of 4-bromo-2-methoxy-6-methyl-benzoic acid. High-throughput virtual screening (HTVS) and molecular docking studies have demonstrated its potential as a scaffold for inhibiting key biological targets. For example, computational models suggest that this compound may interact with enzymes involved in metabolic pathways relevant to neurodegenerative diseases. Such findings align with broader trends in drug discovery, where structure-based design is leveraged to identify lead compounds with high binding affinity and selectivity.

In experimental settings, 4-bromo-2-methoxy-6-methyl-benzoic acid has been utilized in the synthesis of analogs aimed at modulating specific biological pathways. Researchers have explored its derivatives as potential inhibitors of kinases and other enzymes implicated in cancer progression. Preliminary results indicate that certain modifications can enhance binding affinity while minimizing off-target effects—a critical consideration in modern drug development. These studies underscore the compound’s versatility and its potential to contribute to next-generation therapeutics.

The pharmaceutical industry’s emphasis on personalized medicine has also driven interest in 4-bromo-2-methoxy-6-methyl-benzoic acid. By serving as a modular building block, it enables the rapid generation of libraries of compounds tailored to individual patient profiles. This approach aligns with the growing trend toward precision medicine, where drug candidates are designed to target specific genetic or molecular markers associated with disease. The compound’s well-defined reactivity profile makes it an ideal candidate for such applications.

From a synthetic chemistry perspective, 4-bromo-2-methoxy-6-methyl-benzoic acid exemplifies the importance of functional group interplay in designing effective drug candidates. The combination of bromine and methoxy groups provides multiple avenues for chemical manipulation, allowing chemists to fine-tune properties such as solubility, metabolic stability, and pharmacokinetic behavior. Such flexibility is essential for optimizing lead compounds throughout the drug development pipeline.

Future research directions may explore novel synthetic routes to 4-bromo-2-methoxy-6-methyl-benzoic acid, aiming to improve yield and scalability while reducing environmental impact. Green chemistry principles are increasingly being integrated into pharmaceutical synthesis, prompting investigations into solvent-free reactions and catalytic methods that minimize waste. These innovations not only enhance efficiency but also align with global efforts to promote sustainable chemical practices.

The broader impact of 4-bromo-2-methoxy-6-methyl-benzoic acid extends beyond academic research into commercial applications. Pharmaceutical companies are actively seeking novel intermediates like this one to accelerate their drug discovery programs. By providing a robust scaffold for structural diversification, it enables faster identification of promising candidates for further development. This underscores its value not only as a scientific tool but also as an economic asset in the life sciences industry.

In conclusion,4-bromo-2-methoxy-6-methyl-benzoic acid (CAS No. 877149-08-1) represents a significant advancement in medicinal chemistry due to its unique structural features and versatile reactivity. Its potential applications span multiple therapeutic areas, from oncology to neurology, making it a cornerstone of contemporary drug discovery efforts. As research continues to uncover new synthetic possibilities and biological functions,this compound is poised to remain at the forefront of pharmaceutical innovation.